
An In-depth Technical Guide to the Physical and
Chemical Properties of Methylenecyclohexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methylenecyclohexane

Cat. No.: B074748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methylenecyclohexane, with the IUPAC name methylidenecyclohexane, is a cyclic olefin with

the molecular formula C₇H₁₂.[1] It is a valuable intermediate in organic synthesis and a key

building block for the construction of more complex molecular architectures.[2][3] This guide

provides a comprehensive overview of the physical and chemical properties of

methylenecyclohexane, detailed experimental protocols for its synthesis and characterization,

and a summary of its key chemical transformations.

Physical Properties
Methylenecyclohexane is a colorless to almost colorless clear liquid under standard

conditions.[2][4] It is a highly flammable substance and is incompatible with strong oxidizing

agents.[5][6] For safe storage, it is recommended to keep it refrigerated at 2-8°C.[6][7]

Quantitative Physical Properties
The key physical properties of methylenecyclohexane are summarized in the table below for

easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₇H₁₂ [5][6]

Molar Mass 96.17 g/mol [1][5]

Boiling Point 101-103 °C [1][4][5][6][7][8]

Melting Point -106.7 °C [5][6]

Density 0.800 g/mL at 25 °C [5][6][7][8]

Refractive Index (n²⁰/D) 1.449 [5][6][7]

Flash Point -6 °C (20 °F) [4][5][6]

Vapor Pressure 38.8 mmHg at 25 °C [5]

Heat of Combustion

(ΔcH°liquid)
-4412.4 kJ/mol [9]

Enthalpy of Vaporization

(ΔvapH°)
35.36 kJ/mol at 25 °C [4]

Chemical Properties and Reactions
The chemical reactivity of methylenecyclohexane is primarily dictated by the exocyclic double

bond, making it susceptible to a variety of addition and isomerization reactions.

Synthesis of Methylenecyclohexane
A common and reliable method for the synthesis of methylenecyclohexane is the Wittig

reaction, which involves the reaction of cyclohexanone with a phosphorus ylide.[1]

Cyclohexanone

Betaine Intermediate

+

Methylenetriphenylphosphorane
(Ph₃P=CH₂)

MethylenecyclohexaneElimination

Triphenylphosphine oxide
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Caption: Wittig reaction for the synthesis of methylenecyclohexane.

Methylenecyclohexane can also be synthesized as a side product during the dehydration of

2-methylcyclohexanol to form 1-methylcyclohexene.[1][10]

Key Chemical Reactions
The hydroboration-oxidation of methylenecyclohexane proceeds with anti-Markovnikov

regioselectivity to yield cyclohexylmethanol.[11][12] This reaction is a two-step process

involving the addition of borane across the double bond, followed by oxidation with hydrogen

peroxide in a basic solution.[13][14]

Methylenecyclohexane 1. BH₃·THF 2. H₂O₂, NaOH Cyclohexylmethanol

Click to download full resolution via product page

Caption: Hydroboration-oxidation of methylenecyclohexane.

In the presence of a strong acid, methylenecyclohexane can isomerize to the more

thermodynamically stable 1-methylcyclohexene.[15] The mechanism involves the protonation

of the double bond to form a tertiary carbocation, followed by deprotonation to yield the

endocyclic alkene.[16]

Methylenecyclohexane Protonation (H⁺) Tertiary Carbocation Deprotonation (-H⁺) 1-Methylcyclohexene

Click to download full resolution via product page

Caption: Acid-catalyzed isomerization of methylenecyclohexane.

Experimental Protocols
General Procedure for the Wittig Synthesis of
Methylenecyclohexane
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This protocol is a generalized procedure based on the well-established Wittig reaction.

Preparation of the Ylide: In a flame-dried, three-necked round-bottom flask equipped with a

magnetic stirrer, reflux condenser, and a nitrogen inlet, a suspension of

methyltriphenylphosphonium bromide in an anhydrous aprotic solvent (e.g., diethyl ether or

THF) is prepared under an inert atmosphere. The suspension is cooled in an ice bath, and a

strong base (e.g., n-butyllithium or sodium amide) is added dropwise with stirring. The

formation of the ylide is often indicated by a color change.

Reaction with Cyclohexanone: A solution of cyclohexanone in the same anhydrous solvent is

added dropwise to the ylide solution at 0 °C. The reaction mixture is then allowed to warm to

room temperature and stirred for several hours or until the reaction is complete as monitored

by thin-layer chromatography (TLC).

Workup and Purification: The reaction is quenched by the addition of water or a saturated

aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous

layer is extracted with an organic solvent. The combined organic extracts are washed with

brine, dried over an anhydrous drying agent (e.g., magnesium sulfate or sodium sulfate), and

the solvent is removed under reduced pressure. The crude product is then purified by

distillation or column chromatography to yield pure methylenecyclohexane.

General Methodology for Physical Property
Determination
The boiling point of methylenecyclohexane can be determined using standard laboratory

distillation apparatus. The liquid is heated in a distillation flask, and the temperature at which

the vapor pressure of the liquid equals the surrounding atmospheric pressure and the liquid

actively boils is recorded as the boiling point.

The refractive index is measured using a refractometer, such as an Abbe refractometer. A small

drop of the liquid is placed on the prism, and the instrument is adjusted until the dividing line

between the light and dark fields is sharp and centered in the crosshairs. The refractive index is

then read directly from the instrument's scale. Digital refractometers can also be used for a

more automated and precise measurement.[17]
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The flash point can be determined using a closed-cup tester, such as the Pensky-Martens

apparatus, following a standard method like ASTM D93.[5][6][7] The sample is heated at a

controlled rate while a test flame is periodically introduced into the vapor space above the

liquid. The flash point is the lowest temperature at which the vapors ignite momentarily.

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of

methylenecyclohexane.

Infrared (IR) Spectroscopy
The IR spectrum of methylenecyclohexane exhibits characteristic absorption bands that

confirm its structure.

Wavenumber (cm⁻¹) Assignment

~3070 =C-H stretch (vinylic)

~2930, ~2860 C-H stretch (aliphatic)

~1650 C=C stretch (exocyclic)

~890 =C-H bend (out-of-plane)

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum provides detailed information about the proton environments in the

molecule.[11][12][18]

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~4.6 s 2H =CH₂ (vinylic protons)

~2.2 t 4H
-CH₂- adjacent to the

double bond

~1.5 m 6H
Other ring -CH₂-

protons
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The ¹³C NMR spectrum is useful for determining the number of non-equivalent carbon atoms.

[10][19][20]

Chemical Shift (δ, ppm) Assignment

~150 Quaternary carbon of the double bond

~106 =CH₂ (vinylic carbon)

~36 -CH₂- adjacent to the double bond

~28, ~26 Other ring -CH₂- carbons

Mass Spectrometry
The mass spectrum of methylenecyclohexane shows a molecular ion peak (M⁺) at m/z = 96,

corresponding to its molecular weight. The fragmentation pattern can provide further structural

information. A common fragmentation involves the loss of a methyl group (M-15) leading to a

peak at m/z = 81, or the loss of an ethyl group (M-29) resulting in a peak at m/z = 67. The base

peak is often observed at m/z = 81 or m/z = 67.[3]

Conclusion
This technical guide has provided a detailed overview of the physical and chemical properties

of methylenecyclohexane. The tabulated data, experimental protocols, and spectroscopic

information serve as a valuable resource for researchers and professionals working with this

versatile chemical intermediate. A thorough understanding of these properties is essential for

its safe handling, effective use in synthesis, and the development of new applications in various

scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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